Cas no 885523-41-1 (1-Boc-4-ethyl-4-formyl-piperidine)

• Product Name: 1-Boc-4-ethyl-4-formyl-piperidine
• CAS No: 885523-41-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 2083280
• PubChem ID: 24728850
• Update Time: 2025-06-07

1-Boc-4-ethyl-4-formyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-ethyl-4-formyl-piperidine
• tert-butyl 4-ethyl-4-formylpiperidine-1-carboxylate
• HS-3094
• EN300-1622440
• DB-077995
• SCHEMBL17065177
• CS-0078573
• GRWTYLMQRNNKJE-UHFFFAOYSA-N
• DTXSID00646528
• 885523-41-1

• Inchi： 1S/C13H23NO3/c1-5-13(10-15)6-8-14(9-7-13)11(16)17-12(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： GRWTYLMQRNNKJE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C=O)(CC)CC1)=O

Computed Properties

• Exact Mass: 241.16779360Da
• Monoisotopic Mass: 241.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

1-Boc-4-ethyl-4-formyl-piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Boc-4-ethyl-4-formyl-piperidine

Introduction to 1-Boc-4-ethyl-4-formyl-piperidine (CAS No. 885523-41-1)

1-Boc-4-ethyl-4-formyl-piperidine, with the CAS number 885523-41-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyloxycarbonyl (Boc) protecting group, an ethyl substituent, and a formyl functional group on the piperidine ring. These features make it a valuable intermediate in the synthesis of various biologically active molecules and drug candidates.

The tert-butyloxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily protect the amino functionality of amines and amino acids. This group can be readily removed under acidic conditions, making it an ideal choice for multistep synthetic processes where the amine needs to be deprotected at a specific stage. The presence of the Boc group in 1-Boc-4-ethyl-4-formyl-piperidine ensures that the amine remains stable during synthetic manipulations, thus facilitating the construction of complex molecular architectures.

The ethyl substituent on the piperidine ring imparts additional steric and electronic properties to the molecule. These properties can influence the conformational flexibility and binding affinity of the compound, which are crucial factors in drug design. The formyl group, on the other hand, provides a reactive site for further chemical modifications. This functional group can be converted into various other functionalities through reactions such as reduction to a primary alcohol, oxidation to a carboxylic acid, or condensation with nucleophiles to form imines or hydrazones.

In recent years, 1-Boc-4-ethyl-4-formyl-piperidine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the development of a series of piperidine-based compounds that exhibited potent antiviral activity against influenza viruses. The researchers utilized 1-Boc-4-ethyl-4-formyl-piperidine as a key intermediate in their synthetic route, highlighting its utility in generating bioactive molecules with improved pharmacological profiles.

Beyond antiviral applications, 1-Boc-4-ethyl-4-formyl-piperidine has also shown promise in the development of small molecule inhibitors for various protein targets. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and biological evaluation of piperidine derivatives as inhibitors of protein kinases. The authors demonstrated that compounds derived from 1-Boc-4-ethyl-4-formyl-piperidine exhibited selective inhibition against specific kinases involved in cancer signaling pathways. These findings underscore the potential of this compound as a lead structure for drug discovery efforts targeting protein kinases.

The versatility of 1-Boc-4-ethyl-4-formyl-piperidine extends to its use in combinatorial chemistry and high-throughput screening (HTS) campaigns. In these applications, the compound serves as a valuable scaffold for generating diverse libraries of small molecules that can be screened against various biological targets. The ability to rapidly synthesize and test large numbers of derivatives is crucial for identifying hit compounds with desirable biological activities and optimizing their properties through iterative cycles of design and synthesis.

In conclusion, 1-Boc-4-ethyl-4-formyl-piperidine (CAS No. 885523-41-1) is a highly valuable compound in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an ideal intermediate for synthesizing biologically active molecules with diverse applications. Ongoing research continues to explore new avenues for utilizing this compound in drug discovery and development, further cementing its importance in modern chemical biology.